N-{1-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]ethyl}cyclohexanecarboxamide

• IUPAC Name: N-[1-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]ethyl]cyclohexanecarboxamide
• InChI: InChI=1S/C18H23N3O2/c1-12-7-6-10-15(11-12)16-20-18(23-21-16)13(2)19-17(22)14-8-4-3-5-9-14/h6-7,10-11,13-14H,3-5,8-9H2,1-2H3,(H,19,22)
• InChI Key: LNGYQUPHLVUYBK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NOC(=N2)C(C)NC(=O)C3CCCCC3
• Molecular Formula: C18H23N3O2
• Molecular Weight: 313.4 g/mol

Description

Synthesis Analysis

The synthesis of complex organic compounds often involves multi-step processes, including the creation of oxadiazole rings, which are common in various bioactive compounds. For instance, the synthesis and characterization of related compounds have been detailed, highlighting methods that could be adapted for synthesizing N-{1-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]ethyl}cyclohexanecarboxamide. The synthesis of oxadiazole derivatives typically involves cyclization reactions, starting from precursors like hydrazides and carboxylic acids or esters (McLaughlin et al., 2016).

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the specific targets it interacts with. Given its structural features, it could potentially interact with various enzymes or receptors.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. Like all chemicals, it should be handled with appropriate safety precautions to prevent exposure and potential harm.

Future Directions

The future research directions for this compound could involve further studies to elucidate its biological activity, potential applications, and mechanism of action. It could also involve the development of new synthetic routes to improve its production.